Cas no 66778-20-9 (Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-)

• Product Name: Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-
• CAS No: 66778-20-9
• MF: C₁₀H₁₀N₂O₄S₂
• MW: 286.327399730682
• CID: 395811
• PubChem ID: 12630358
• Update Time: 2025-04-19

Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-
• 6-nitro-2-propan-2-ylsulfonyl-1,3-benzothiazole
• 66778-20-9
• 6-Nitro-2-(propane-2-sulfonyl)-1,3-benzothiazole
• DTXSID50504962

• Inchi： 1S/C10H10N2O4S2/c1-6(2)18(15,16)10-11-8-4-3-7(12(13)14)5-9(8)17-10/h3-6H,1-2H3
• InChI Key： GODIQEJZQYJWGT-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 286.0083
• Monoisotopic Mass: 286.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 90.17